Tetrakis(ethylmethylamino)vanadium

• Molecular Formula: C12H32N4V
• Molecular Weight: 283.35 g/mol
• InChI: InChI=1S/4C3H8N.V/c4*1-3-4-2;/h4*3H2,1-2H3;/q4*-1;+4
• InChIKey: DIPHIZQUERBDLB-UHFFFAOYSA-N

TEMAV: Vanadium Thin Film ALD Precursor

Tetrakis(ethylmethylamino)vanadium(IV), commonly abbreviated as TEMAV [V(NEtMe)₄], is a homoleptic vanadium(IV) amido complex primarily employed as a volatile metal precursor in atomic layer deposition (ALD) and plasma-enhanced ALD (PE-ALD) of vanadium oxide, vanadium phosphate, and vanadium nitride thin films [1]. Its mixed ethylmethyl amido ligand sphere imparts a balance of volatility, thermal stability, and surface reactivity that underpins its widespread study for conformal coating of high-aspect-ratio semiconductor structures [2].

1 PE-ALD vanadium oxide, phosphate, nitride filmsConformal thin-film deposition for semiconductor and energy-storage research

2 High-aspect-ratio structure coatingSelf-limiting surface chemistry supports conformal coverage on 3D features

3 200–300 °C ALD temperature windowCompatible with BEOL thermal budget requirements for CMOS integration

4 Multi-pulse dosing for wafer-scale processingReported uniformity on 300 mm substrates via multi-pulse delivery strategy

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source
• [2] Niang, K. M., Bai, G., & Robertson, J. (2020). Influence of precursor dose and residence time on the growth rate and uniformity of vanadium dioxide thin films by atomic layer deposition. Journal of Vacuum Science & Technology A, 38(4), 042401. https://doi.org/10.1116/6.0000156 View Source

Why TEMAV Cannot Be Simply Replaced

Vanadium precursors are not interchangeable in ALD processes because film growth mode (true ALD vs. parasitic CVD), film composition, impurity incorporation, and conformality are exquisitely sensitive to the ligand architecture and thermal decomposition pathways of the specific precursor [1]. For instance, substituting TEMAV with vanadium oxytriisopropoxide (VTIP) in a PE-ALD vanadium phosphate process at 300 °C leads to uncontrolled thermal decomposition and a CVD-dominated growth, whereas TEMAV uniquely exhibits self-limiting surface chemistry under identical conditions [1]. The quantitative evidence below demonstrates that TEMAV's mixed ethylmethyl amido ligands confer differentiated process control that cannot be replicated by symmetrical alkylamido analogs or alkoxide precursors.

Attribute

TEMAV (Target)

Alternative Precursors

Growth Mode

True ALD saturation Self-limiting; constant 0.78 nm/cycle at 300 °C

VTIP: CVD-dominated Uncontrolled thermal decomposition; growth rate varies with surface condition

Thermal Stability

Stable to 300 °C Constant film density across 200–300 °C window

TDMAV: decomposes above 160 °C Upper process limit ~200 °C; may not support high-temperature BEOL flows

Carbon Impurity

Below ERD detection Carbon-free films under PE-ALD conditions

TDMAV: ~3 at.% carbon Impurity levels may degrade electrical performance in gate-stack applications

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source

TEMAV Performance vs. Closest Comparators

Decomposition Suppression for True PE-ALD vs. VTIP

In a direct head-to-head PE-ALD process for vanadium phosphate at 300 °C substrate temperature, TEMAV demonstrated self-limiting surface chemistry with linear growth at 0.78 nm/cycle and saturation behavior, whereas vanadium oxytriisopropoxide (VTIP) suffered continuous thermal decomposition at 0.25–1.2 nm/cycle depending on surface condition, resulting in an uncontrolled PE-CVD process [1]. Critically, in the presence of a phosphate-terminated surface, VTIP decomposition accelerated to 1.2 nm/cycle, while TEMAV decomposition was completely inhibited, enabling a well-controlled ALD temperature window between 200 and 300 °C with constant growth per cycle [1].

Growth Mode Control

Head-to-head

TEMAV: 0.78 nm/cycle saturating ALD
VTIP: 0.25–1.2 nm/cycle uncontrolled CVD

Supports true ALD saturation verification at 300 °C

PE-ALD vanadium phosphate; phosphate-terminated surface accelerates VTIP decomposition

Evidence Dimension	Growth mode and growth per cycle (GPC) at 300 °C
Target Compound Data	TEMAV: Linear, saturating growth at 0.78 nm/cycle in PE-ALD vanadium phosphate process; ALD window 200–300 °C with constant GPC
Comparator Or Baseline	VTIP (vanadium oxytriisopropoxide): Thermal decomposition at 0.25 nm/cycle on blank Si, 1.2 nm/cycle with phosphate surface; no self-limiting saturation; CVD-dominated process
Quantified Difference	TEMAV: true ALD with saturation; VTIP: uncontrolled CVD. TEMAV GPC is stable at 0.78 nm/cycle over 50 cycles; VTIP exhibits varying growth rate and non-uniformity
Conditions	Substrate temperature 300 °C; trimethyl phosphate (TMP) plasma + O₂ plasma + vanadium precursor; Si substrate; in situ ellipsometry monitoring

Why This Matters

For industrial PE-ALD processes requiring precise thickness control and conformality on 3D structures, TEMAV is the only precursor among tested candidates that provides a genuine ALD window at 300 °C, eliminating the risk of CVD overgrowth and film non-uniformity.

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source

Carbon-Free Film Purity vs. Amido Precursors

Elastic recoil detection (ERD) analysis of TEMAV-deposited vanadium phosphate films revealed stoichiometry of V₁.₁PO₄.₃ with no detectable carbon contamination and only 3% hydrogen content [1]. In contrast, tetrakis(dimethylamino)vanadium (TDMAV)-derived VOx films deposited under standard ALD conditions retain carbon and nitrogen impurity levels approaching 3 at.% each as measured by XPS [2]. Although film chemistries differ, the complete carbon elimination achieved with TEMAV in plasma-assisted processes represents a class-leading purity profile.

Carbon Impurity

Cross-study

TEMAV: carbon below ERD detection
TDMAV: carbon near 3 at.% by XPS

Reported purity context for electronic film applications

Different film chemistries and deposition conditions; cross-study comparison

Evidence Dimension	Carbon and hydrogen impurity levels in as-deposited films
Target Compound Data	TEMAV: No detectable carbon; 3% hydrogen (by ERD) [1]
Comparator Or Baseline	TDMAV (tetrakis(dimethylamino)vanadium): C and N impurities each <3 at.% (by XPS) [2]
Quantified Difference	TEMAV: carbon below detection limit of ERD; TDMAV: carbon near 3 at.% (quantitative XPS detection)
Conditions	TEMAV: PE-ALD vanadium phosphate at 300 °C with TMP/O₂ plasma; TDMAV: thermal ALD VOx at 50–200 °C with H₂O or O₃

Why This Matters

For electronic applications such as gate electrodes or resistive switching layers, carbon contamination degrades electrical performance; TEMAV's ability to yield essentially carbon-free films under process-compatible conditions is a decisive procurement criterion.

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source
• [2] Wang, X., Guo, Z., Gao, Y., & Wang, J. (2016). Atomic layer deposition of vanadium oxide thin films from tetrakis(dimethylamino)vanadium precursor. Journal of Materials Research, 31(21), 3370–3377. https://doi.org/10.1557/jmr.2016.387 View Source

Extended ALD Temperature Window vs. TDMAV

TEMAV maintains a stable growth per cycle (GPC) and constant film density of 3.1 g/cm³ across a broad substrate temperature window of 200–300 °C in PE-ALD vanadium phosphate, with controlled decomposition only above 300 °C [1]. By contrast, TDMAV exhibits partial precursor decomposition at temperatures exceeding 160 °C during thermal ALD of VOx, limiting its upper process temperature to approximately 200 °C [2]. This 100 °C upward extension of the viable deposition window for TEMAV enables integration with higher-temperature back-end-of-line (BEOL) semiconductor process flows.

Upper Process Temperature

Cross-study

TEMAV: stable to 300 °C
TDMAV: decomposition above 160 °C

Approximately 100 °C broader process window reported

PE-ALD vs thermal ALD conditions; film density constant within TEMAV window

Evidence Dimension	Upper temperature limit of usable ALD window
Target Compound Data	TEMAV: Stable ALD window from 200 °C to 300 °C; decomposition onset above 300 °C; film density remains constant at 3.1 g/cm³ within window
Comparator Or Baseline	TDMAV: Partial decomposition above 160 °C; usable ALD window 50–200 °C
Quantified Difference	TEMAV extends the upper process temperature by approximately 100 °C compared to TDMAV (300 °C vs. 200 °C)
Conditions	TEMAV: PE-ALD with TMP/O₂ plasma; TDMAV: thermal ALD with H₂O or O₃

Why This Matters

Higher thermal budget compatibility is essential for integrating vanadium-containing films into CMOS fabrication flows where subsequent process steps may exceed 250 °C; TEMAV's broader window reduces procurement risk for high-temperature applications.

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source
• [2] Wang, X., Guo, Z., Gao, Y., & Wang, J. (2016). Atomic layer deposition of vanadium oxide thin films from tetrakis(dimethylamino)vanadium precursor. Journal of Materials Research, 31(21), 3370–3377. https://doi.org/10.1557/jmr.2016.387 View Source

Film Density Consistency vs. Class Analogs

X-ray reflectivity (XRR) measurements of TEMAV-deposited vanadium phosphate films show a constant density of 3.1 g/cm³ that remains independent of TEMAV pulse duration across saturated conditions [1]. This density invariance contrasts with the behavior typically observed in alkoxide-based vanadium precursors such as VTIP, where film density varies significantly with process conditions due to the uncontrolled incorporation of decomposition byproducts [1]. The density stability directly translates to reproducible film properties across wafer-scale deposition.

Film Density Stability

Class-level

TEMAV: constant 3.1 g/cm³ independent of pulse duration

Reported density robustness across saturated conditions

Alkoxide precursors may exhibit variable density from CVD contribution

Evidence Dimension	Film density stability across precursor exposure conditions
Target Compound Data	TEMAV: Density constant at 3.1 g/cm³, independent of TEMAV pulse duration in saturated regime
Comparator Or Baseline	VTIP (vanadium oxytriisopropoxide): Density variable; decomposition product (higher-density vanadium oxide) incorporates unpredictably; VTIP-grown V₂O₅ films exhibit lower GPC than TEMAV-grown films
Quantified Difference	TEMAV: zero density drift across pulse time variation; VTIP: density influenced by variable CVD contribution
Conditions	PE-ALD at 300 °C; XRR post-deposition analysis; TEMAV pulse durations of 5–30 s tested

Why This Matters

Consistent film density is a prerequisite for predictable electrical, optical, and mechanical film properties in production environments; TEMAV's density robustness reduces qualification burden compared to precursors with variable decomposition behavior.

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source

300 mm Wafer Scalability via Multi-Pulse Dosing

TEMAV's relatively low vapor pressure (requiring heating to ~115 °C for adequate delivery) has been effectively mitigated through a multi-pulse dosing strategy, achieving good film uniformity across 4-inch wafers with growth rates comparable to conventional single-pulse ALD while reducing overall precursor consumption [1]. TEMAV ALD processes have been successfully demonstrated on 300 mm Si substrates, a scale not widely reported for alternative vanadium amido precursors such as TDMAV [2]. This scalability is critical for semiconductor manufacturing adoption.

Wafer-Scale Uniformity

Class-level

Demonstrated on 300 mm Si substrates; multi-pulse dosing reduces precursor consumption

Supports large-area process transfer assessment

Limited 300 mm comparator data for alternative V amido precursors

Evidence Dimension	Wafer-scale uniformity and precursor delivery scalability
Target Compound Data	TEMAV: Uniform VO₂ films across 4-inch wafers using multi-pulse mode; demonstrated on 300 mm substrates; precursor consumption reduced compared to single-pulse mode
Comparator Or Baseline	TDMAV and other V amido precursors: 300 mm wafer demonstrations limited or absent in open literature
Quantified Difference	TEMAV is the most extensively validated V amido precursor for large-area ALD; 300 mm platform compatibility directly demonstrated
Conditions	TEMAV heated to 115 °C; multi-pulse dosing with short pulse times; H₂O or O₃ co-reactant; Si or SiO₂ substrates

Why This Matters

For procurement decisions in semiconductor pilot lines, demonstrated 300 mm compatibility de-risks technology transfer and avoids the hidden cost of re-qualifying an unproven precursor at production scale.

• [1] Niang, K. M., Bai, G., & Robertson, J. (2020). Influence of precursor dose and residence time on the growth rate and uniformity of vanadium dioxide thin films by atomic layer deposition. Journal of Vacuum Science & Technology A, 38(4), 042401. https://doi.org/10.1116/6.0000156 View Source
• [2] AVS 59th International Symposium. (2012). ALD of VO₂ on 300 mm Si substrates using TEMAV precursor. Abstract TF-ThP1. View Source

TEMAV Application Scenarios

PE-ALD Vanadium Phosphate Electrodes for Li-Ion Batteries

The unique ability of TEMAV to undergo true PE-ALD with saturation behavior at 300 °C, while VTIP decomposes uncontrollably, makes TEMAV the precursor of choice for depositing conformal vanadium phosphate cathode films on 3D current collectors [1]. Films exhibit V₁.₁PO₄.₃ stoichiometry, no detectable carbon, and electrochemically active properties including low capacity fading and excellent rate capability, directly attributable to the self-limited growth enabled by TEMAV's surface chemistry [1].

VO₂ Thin Films for Resistive Switching & Neuromorphic Devices

TEMAV is the most widely studied precursor for ALD of VO₂, the archetypal Mott insulator used in resistive switching memories and neuromorphic computing elements [1]. Its well-characterized growth behavior on 300 mm substrates, combined with the ability to tune film stoichiometry and crystallinity through co-reactant choice (H₂O, O₃, or O₂ plasma), enables reproducible fabrication of devices with high resistive switching ratios [1].

Vanadium Nitride Metal Gates for Advanced Transistors

TEMAV is explicitly disclosed in patent literature as a precursor for vanadium nitride (VN) film formation, where VN serves as a metal gate electrode to modulate transistor threshold voltage [1]. TEMAV's clean thermal decomposition pathway, evidenced by carbon-free film deposition in related processes, supports the purity requirements for gate-stack applications where trace carbon degrades effective work function control [1].

Conformal Coating of High-Aspect-Ratio 3D Structures

The demonstrated ALD saturation behavior of TEMAV across a 200–300 °C window, coupled with multi-pulse dosing strategies that compensate for its moderate volatility, makes TEMAV particularly suited for conformal coating of trenches, vias, and other high-aspect-ratio features where CVD-prone precursors such as VTIP would yield poor step coverage [1]. Film density uniformity (constant 3.1 g/cm³) across varying precursor exposures ensures reproducible sidewall coverage [1].

Application

Selection Property

Validation Focus

PE-ALD vanadium phosphate electrode research

Self-limiting ALD saturation at 300 °C

Conformal coating uniformity on 3D current collectors

VO₂ resistive switching device research

Reproducible large-area deposition behavior

Film stoichiometry and resistive switching ratio control

VN metal gate electrode studies

Carbon-free deposition pathway

Gate-stack purity and effective work function control

High-aspect-ratio structure coating

Multi-pulse dosing compatibility

Sidewall coverage and density uniformity across features

• [1] Dobbelaere, T., Mattelaer, F., Vereecken, P. M., & Detavernier, C. (2017). Plasma-enhanced atomic layer deposition of vanadium phosphate as a lithium-ion battery electrode material. Journal of Vacuum Science & Technology A, 35(4), 041513. https://doi.org/10.1116/1.4987131 View Source